Cas no 319009-92-2 (4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,a-ethylhexahydro-3a,8,8-trimethyl-,hydrochloride (1:1), (aR,3aS,4S,6S,7aR)-)

4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,a-ethylhexahydro-3a,8,8-trimethyl-,hydrochloride (1:1), (aR,3aS,4S,6S,7aR)- structure
319009-92-2 structure
Product Name:4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,a-ethylhexahydro-3a,8,8-trimethyl-,hydrochloride (1:1), (aR,3aS,4S,6S,7aR)-
CAS No:319009-92-2
MF:C14H27BClNO2
MW:287.633683443069
CID:301240
PubChem ID:56972090
Update Time:2025-04-19

4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,a-ethylhexahydro-3a,8,8-trimethyl-,hydrochloride (1:1), (aR,3aS,4S,6S,7aR)- Chemical and Physical Properties

Names and Identifiers

    • 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,a-ethylhexahydro-3a,8,8-trimethyl-,hydrochloride (1:1), (aR,3aS,4S,6S,7aR)-
    • 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,a-ethylhexahydro-3a,5,5-trimethyl-,hydrochloride, (aR,3aS,4S,6S,7aR)-(9CI)
    • (R)-BoroAbu-(+)-Pinanediol-hydrochloride
    • (1R)-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]butan-1-amine;hydrochloride
    • 1193224-33-7
    • (R)-1-((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)butan-1-amine hydrochloride
    • DTXSID00719322
    • (1R)-1-[(3aS,4S,6S,7aR)-3a,5,5-Trimethylhexahydro-2H-4,6-methano-1,3,2-benzodioxaborol-2-yl]butan-1-amine--hydrogen chloride (1/1)
    • A934492
    • 319009-92-2
    • A5748
    • Inchi: 1S/C14H26BNO2.ClH/c1-5-6-12(16)15-17-11-8-9-7-10(13(9,2)3)14(11,4)18-15;/h9-12H,5-8,16H2,1-4H3;1H/t9-,10-,11+,12-,14-;/m0./s1
    • InChI Key: ZYSDGUVNRZTCNG-AKDYBRCWSA-N
    • SMILES: Cl.O1B([C@H](CCC)N)O[C@@H]2C[C@@H]3C[C@H]([C@]12C)C3(C)C

Computed Properties

  • Exact Mass: 287.1823370g/mol
  • Monoisotopic Mass: 287.1823370g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 349
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5Ų

4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,a-ethylhexahydro-3a,8,8-trimethyl-,hydrochloride (1:1), (aR,3aS,4S,6S,7aR)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM573350-100mg
(R)-BoroAbu-(+)-Pinanediol-HCl
319009-92-2 95%+
100mg
$1960 2022-12-31
Chemenu
CM573350-1g
(R)-BoroAbu-(+)-Pinanediol-HCl
319009-92-2 95%+
1g
$4900 2022-12-31
Chemenu
CM573350-5g
(R)-BoroAbu-(+)-Pinanediol-HCl
319009-92-2 95%+
5g
$13720 2022-12-31
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd